Cas no 1008945-26-3 (2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid)

• Product Name: 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid
• CAS No: 1008945-26-3
• MF: C₁₂H₁₃ClF₃NO₄S₂
• MW: 391.814130544662
• CID: 3107190
• Update Time: 2025-06-08

2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• <br>2-({[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl}amino)-4-(methylthio)butan oic acid
• 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid

• Inchi： 1S/C12H13ClF3NO4S2/c1-22-5-4-9(11(18)19)17-23(20,21)10-6-7(12(14,15)16)2-3-8(10)13/h2-3,6,9,17H,4-5H2,1H3,(H,18,19)
• InChI Key： NFYOXOIDASVLEH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1S(NC(C(=O)O)CCSC)(=O)=O

Computed Properties

• Exact Mass: 390.992662g/mol
• Monoisotopic Mass: 390.992662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 391.8g/mol
• XLogP3: 3
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid

2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid (CAS No. 1008945-26-3): An Overview of Its Properties and Applications

2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid (CAS No. 1008945-26-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its chloro, trifluoromethyl, and methylsulfanyl functional groups, which contribute to its diverse chemical properties and biological interactions.

The chloro substituent on the benzene ring imparts significant electronic effects, influencing the compound's reactivity and stability. The trifluoromethyl group, known for its strong electron-withdrawing properties, enhances the compound's lipophilicity and metabolic stability. The methylsulfanyl group, on the other hand, can undergo various chemical transformations, such as oxidation to form a sulfoxide or sulfone, which can modulate the compound's biological activity.

Recent studies have explored the potential of 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The structural complexity of 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid also makes it an attractive target for synthetic chemists. Various synthetic routes have been developed to access this compound efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the benzene ring with the desired substituents. Subsequent functional group manipulations, such as sulfonation and amide formation, complete the synthesis of the final product.

The physicochemical properties of 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid have been extensively studied to understand its behavior in different environments. It has been found to be moderately soluble in water and highly soluble in organic solvents like DMSO and methanol. This solubility profile is crucial for its formulation into various dosage forms, including oral tablets and injectable solutions.

In terms of safety and toxicity, preliminary studies have shown that 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects.

The future prospects for 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid are promising. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications and prodrug strategies. Additionally, combination therapies involving this compound with other drugs are being explored to enhance therapeutic efficacy while minimizing side effects.

In conclusion, 2-2-Chloro-5-(trifluoromethyl)benzenesulfonamido-4-(methylsulfanyl)butanoic Acid (CAS No. 1008945-26-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development in various therapeutic areas.